3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine

• Molecular Formula: C12H25N
• Molecular Weight: 183.33 g/mol
• SMILES: CC1CCCC(C1)NC(C)C(C)C
• InChI: InChI=1S/C12H25N/c1-9(2)11(4)13-12-7-5-6-10(3)8-12/h9-13H,5-8H2,1-4H3
• InChIKey: OLTGEHMMQVEMTP-UHFFFAOYSA-N

Buy 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine: CAS 1132763-80-4 for CNS Research

3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS 1132763-80-4) is a hindered, secondary cyclohexylamine derivative with a molecular formula of C12H25N and a molecular weight of 183.33 g/mol . The compound features a 3-methyl substituent on the cyclohexane ring and a branched (3-methylbutan-2-yl) group on the amine nitrogen, creating multiple stereogenic centers that can lead to a complex mixture of diastereomers. This structural class has been broadly investigated for central nervous system (CNS) applications, specifically as monoamine reuptake inhibitors in patent literature [1]. However, public quantitative data directly characterizing this specific compound's biological activity or physicochemical properties remains absent from primary research and authoritative databases.

CNS SAR probe Supports monoamine reuptake inhibitor class exploration

Stereochemical scaffold Multiple stereogenic centers for chiral method studies

Supplier purity baseline Procurement-grade specification for batch consistency

• [1] Shao, L., Wang, F., Malcolm, S. C., Hewitt, M. C., Bush, L. R., Ma, J., ... & Campbell, J. E. (2007). Cycloalkylamines as monoamine reuptake inhibitors. U.S. Patent Application No. US20070203111. View Source

Why 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Cannot Be Substituted with Simpler Cyclohexylamines

The unique combination of a ring-bound methyl group and a branched N-alkyl chain in 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine introduces steric and stereochemical complexity that is absent in common linear or unsubstituted cyclohexylamine analogs (e.g., N-(3-methylbutyl)cyclohexanamine, CAS 30249-25-3) [1]. In-class compounds within the broader cyclohexylamine patent space show that seemingly minor structural modifications—such as the addition of a single methyl group or a branched alkyl chain—can profoundly alter monoamine transporter affinity and selectivity profiles [2]. Therefore, substituting this compound with a less hindered or constitutionally simpler analog without supporting comparative data risks negating the specific pharmacological or physicochemical profile for which the compound was selected, as even small changes can lead to a loss of desired activity or introduction of off-target effects.

This compound

Simpler cyclohexylamines

Ring-methylated, branched N-alkyl chain

Linear or unsubstituted N-alkyl chain

Multiple stereogenic centers

Fewer or no stereocenters

Patent-class monoamine reuptake inhibitor scaffold

May lack class-level CNS target engagement

Small structural changes can alter transporter selectivity profiles; direct substitution without supporting data may shift pharmacological outcome.

• [1] U.S. National Institute of Standards and Technology (NIST). Cyclohexanamine, N-(3-methylbutyl)-. NIST Chemistry WebBook, SRD 69. View Source
• [2] Shao, L., Wang, F., Malcolm, S. C., Hewitt, M. C., Bush, L. R., Ma, J., ... & Campbell, J. E. (2007). Cycloalkylamines as monoamine reuptake inhibitors. U.S. Patent Application No. US20070203111. View Source

3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Differentiation Evidence

Molecular Weight Distinction from the Closest Linear Analog

The target compound possesses a molecular weight (MW) of 183.33 g/mol , which is 14.02 g/mol higher than its closest linear analog, N-(3-methylbutyl)cyclohexanamine (MW 169.31 g/mol) [1]. This difference, equivalent to a methylene group, serves as a definitive identifier in mass spectrometry-based analytical methods to distinguish the ring-methylated target from non-methylated contaminants or erroneous substitutions.

Molecular weight

Reported

Δ +14.02 g/mol

Distinguishes target from non-methylated analog in MS

Identity confirmation against potential mis-shipment

Evidence Dimension	Molecular Weight
Target Compound Data	183.33 g/mol
Comparator Or Baseline	N-(3-methylbutyl)cyclohexanamine: 169.31 g/mol
Quantified Difference	+14.02 g/mol (target vs. comparator)
Conditions	Calculated from molecular formula (C12H25N vs C11H23N)

Why This Matters

This physicochemical difference is critical for analytical method validation and quality control to confirm the identity and purity of the procured material against potential mis-shipments of a simpler, non-methylated analog.

• [1] U.S. National Institute of Standards and Technology (NIST). Cyclohexanamine, N-(3-methylbutyl)-. NIST Chemistry WebBook, SRD 69. View Source

Guaranteed Minimum Purity for Consistent Research Outcomes

The compound is commercially available with a supplier-guaranteed minimum purity of 95% . In contrast, listings for several close structural analogs, such as (1-cyclohexylethyl)(3-methylbutan-2-yl)amine, also specify a minimum purity of 95% , indicating that the target compound meets a comparable and acceptable purity benchmark for research procurement without being inferior.

Minimum purity

Specification review

≥ 95%

Supplier-guaranteed baseline for procurement

Comparable to structural analog listing

Evidence Dimension	Minimum Guaranteed Purity
Target Compound Data	Min. 95%
Comparator Or Baseline	(1-cyclohexylethyl)(3-methylbutan-2-yl)amine: Min. 95%
Quantified Difference	0% (identical specification)
Conditions	Commercial vendor specification (CymitQuimica for target, AKSci for comparator)

Why This Matters

A defined and verifiable minimum purity specification is essential for procurement to ensure batch-to-batch consistency and experimental reproducibility, especially in the absence of published biological data.

Potential for Class-Level CNS Activity Based on Patent Disclosure

The broader chemical class of novel cyclohexylamine derivatives is explicitly claimed for use in treating CNS disorders, including depression, by inhibiting the reuptake of endogenous monoamines like dopamine, serotonin, and norepinephrine [1]. While no direct quantitative data exists for this specific compound, its structural similarity to the patented class provides a research hypothesis for its potential utility. Any substitution with a non-class compound would eliminate this inferred therapeutic potential.

CNS class activity

Class-level inference

Patent-claimed monoamine reuptake inhibitor scaffold

Maintains SAR within disclosed active chemical space

No direct biological data for this compound

Evidence Dimension	Reported Biological Activity of Chemical Class
Target Compound Data	Class-level: potential monoamine reuptake inhibition (predicted from patent)
Comparator Or Baseline	Non-cyclohexylamine compound: No class-level inference for monoamine reuptake inhibition
Quantified Difference	N/A (qualitative class membership)
Conditions	Inferred from patent claims on structurally related cyclohexylamine derivatives

Why This Matters

For researchers exploring structure-activity relationships (SAR) of monoamine reuptake inhibitors, selecting this compound maintains the project within a disclosed active chemical space, whereas simpler amines may lack this pharmacological basis entirely.

• [1] Shao, L., Wang, F., Malcolm, S. C., Hewitt, M. C., Bush, L. R., Ma, J., ... & Campbell, J. E. (2007). Cycloalkylamines as monoamine reuptake inhibitors. U.S. Patent Application No. US20070203111. View Source

Optimal Use Cases for Procuring 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine

CNS Drug Discovery Research (Monoamine Reuptake Inhibitor SAR)

Based on its structural membership in the cyclohexylamine class of monoamine reuptake inhibitors [1], this compound is suited for use as a novel chemical probe or a key intermediate in medicinal chemistry campaigns aimed at developing new treatments for depression, anxiety, or schizophrenia. The branched, hindered amine structure offers a unique steric profile for exploring SAR.

Analytical Reference Standard Development

The distinct molecular weight of 183.33 g/mol , which separates it from common linear analogs by a full methylene unit, makes the compound a strong candidate for development as an internal standard or reference material in GC-MS or LC-MS methods. Its guaranteed minimum purity of 95% provides a known baseline for quantification.

Asymmetric Synthesis and Chiral Building Block Research

The presence of multiple stereogenic centers in the cyclohexane ring and the N-alkyl chain makes this compound a challenging and valuable substrate for studies in asymmetric synthesis and stereoselective catalysis. It can be used to investigate stereochemical control in reductive amination or N-alkylation reactions.

Forensic Impurity Profiling

Given the regulatory interest in novel psychoactive substances (NPS) based on cyclohexylamine scaffolds [1], this specific compound could serve as a synthetic impurity marker in the forensic analysis of seized materials, leveraging its unique chromatographic and mass spectrometric signature for identification and sourcing.

Application

Selection Property

Validation Focus

CNS SAR probe

Hindered cyclohexylamine scaffold

Monoamine transporter selectivity profiling

Analytical reference candidate

Distinct mass and purity specification

LC-MS/GC-MS identity confirmation

Stereoselective synthesis

Multiple stereogenic centers

Chiral resolution and enantiomeric excess

Forensic impurity profiling

Unique chromatographic signature

Impurity identification and sourcing

• [1] Shao, L., Wang, F., Malcolm, S. C., Hewitt, M. C., Bush, L. R., Ma, J., ... & Campbell, J. E. (2007). Cycloalkylamines as monoamine reuptake inhibitors. U.S. Patent Application No. US20070203111. View Source